Cas no 2710589-96-9 (3-Chloro-6-iodo-2-(methylthio)phenol)

• Product Name: 3-Chloro-6-iodo-2-(methylthio)phenol
• CAS No: 2710589-96-9
• MF: C₇H₆ClIOS
• MW: 300.544412136078
• CID: 6795233
• PubChem ID: 171368115
• Update Time: 2025-06-08

3-Chloro-6-iodo-2-(methylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-iodo-2-(methylthio)phenol
• 2710589-96-9
• MFCD34765510

• Inchi： 1S/C7H6ClIOS/c1-11-7-4(8)2-3-5(9)6(7)10/h2-3,10H,1H3
• InChI Key： GRJRKRMQTPICQI-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1O)SC)Cl

Computed Properties

• Exact Mass: 299.88726g/mol
• Monoisotopic Mass: 299.88726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.5Ų

Additional information on 3-Chloro-6-iodo-2-(methylthio)phenol

3-Chloro-6-iodo-2-(methylthio)phenol

The compound 3-Chloro-6-iodo-2-(methylthio)phenol (CAS No: 2710589-96-9), also referred to as Cl-I-MTP, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenolic ring substituted with chlorine, iodine, and a methylthio group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the potential of Cl-I-MTP in the development of advanced materials, particularly in the realm of semiconductors and optoelectronic devices. Researchers have demonstrated that the compound's ability to undergo controlled oxidation and reduction processes makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) cells. The methylthio group, in particular, has been shown to enhance the molecule's stability under thermal and photochemical conditions, which is crucial for its application in high-performance electronic devices.

In addition to its electronic properties, Cl-I-MTP has also garnered attention for its role in medicinal chemistry. The compound's structure allows for selective binding to certain biomolecules, making it a potential lead compound for drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders. Recent experiments have shown that Cl-I-MTP derivatives can modulate key signaling pathways involved in cell proliferation and apoptosis, offering new avenues for therapeutic intervention.

The synthesis of Cl-I-MTP involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of iodine into the aromatic ring is achieved through a nucleophilic aromatic substitution reaction, while the methylthio group is introduced via a thiolation step. These reactions are highly sensitive to reaction conditions, requiring precise control over temperature, pressure, and catalyst selection to ensure optimal yields and product purity.

From an environmental perspective, Cl-I-MTP has been studied for its biodegradation properties under various conditions. Research indicates that the compound exhibits moderate biodegradability in aerobic environments, with microbial communities capable of breaking down the molecule into less complex compounds over time. However, further studies are needed to fully understand the environmental fate of Cl-I-MTP and its potential impact on ecosystems.

In conclusion, 3-Chloro-6-iodo-2-(methylthio)phenol (CAS No: 2710589-96-9) stands as a testament to the versatility of organic compounds in modern science. Its unique chemical properties continue to inspire innovative applications across multiple disciplines, underscoring its importance as a valuable tool for researchers and industry professionals alike.